Cas no 2552-26-3 (3a,5b-dimethyl-3-(6-methylheptan-2-yl)-2,3,4,5,5a,6,7,10,10a,10b-decahydro-1h-cyclopenta[a]fluoren-8-one)

• Product Name: 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-2,3,4,5,5a,6,7,10,10a,10b-decahydro-1h-cyclopenta[a]fluoren-8-one
• CAS No: 2552-26-3
• MF: C₂₆H₄₂O
• MW: 370.611088275909
• CID: 1426537
• PubChem ID: 242345
• Update Time: 2025-04-20

3a,5b-dimethyl-3-(6-methylheptan-2-yl)-2,3,4,5,5a,6,7,10,10a,10b-decahydro-1h-cyclopenta[a]fluoren-8-one Chemical and Physical Properties

Names and Identifiers

• 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-2,3,4,5,5a,6,7,10,10a,10b-decahydro-1h-cyclopenta[a]fluoren-8-one
• B-nor-Cholestadien-(3,5)
• B-Nor-cholestadien-(3.5)
• 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,3a,4,5,5a,5b,6,7,10a,10b-dodecahydrocyclopenta[a]fluorene
• B-Norcholesta-3,5-dien
• B-nor-cholest-4-en-3-one
• AC1L5VBG
• AC1Q29ZX
• AR-1F1520
• CTK4D3478
• B-Nor-cholest-4-en-3-on
• NSC134932
• B-Norcholesten-(4)-on-(3)
• AG-K-42096
• B-Nor-cholesten-(4)-on-(3)
• B-nor-cholestadiene-(3.5)
• B-nor-Cholestadien-(3,5); B-Nor-cholestadien-(3.5); 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,3a,4,5,5a,5b,6,7,10a,10b-dodecahydrocyclopenta[a]fluorene; B-Norcholesta-3,5-dien; B-nor-cholest-4-en-3-one; AC1L5VBG; AC1Q29ZX; AR-1F1520; CTK4D3478; B-Nor-cholest-4-en-3-on; NSC134932; B-Norcholesten-(4)-on-(3); AG-K-42096; B-Nor-cholesten-(4)-on-(3); B-nor-cholestadiene-(3.5);
• (3R,3aR,5aS,5bR,10aS,10bS)-3a,5b-dimethyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,5a,6,7,10,10a,10b-decahydro-1H-cyclopenta[a]fluoren-8-one
• NSC-50905
• Q27148760
• 2552-26-3
• B-Norcholest-4-en-3-one
• CHEBI:79638
• 2DF7X515LU
• (3r,3ar,5as,5br,10as,10bs)-3a,5b-dimethyl-3-[(2r)-6-methylheptan-2-yl]-2,3,3a,4,5,5a,5b,6,7,10,10a,10b-dodecahydrocyclopenta[a]fluoren-8(1h)-one
• NSC50905
• 7-norcholest-4-en-3-one
• UNII-2DF7X515LU

• Inchi： 1S/C26H42O/c1-17(2)7-6-8-18(3)22-9-10-23-21-16-19-15-20(27)11-13-25(19,4)24(21)12-14-26(22,23)5/h15,17-18,21-24H,6-14,16H2,1-5H3/t18-,21+,22-,23+,24+,25+,26-/m1/s1
• InChI Key： GLUQJSAOAFURSM-GHSKVMHMSA-N
• SMILES： O=C1CC[C@@]2(C)C(=C1)C[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 370.32376
• Monoisotopic Mass: 370.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 468.7°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.52
• PSA: 17.07
• LogP: 7.20680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids